![molecular formula C24H25N3O3 B5526324 3-(1,3-benzodioxol-5-ylmethyl)-1-[4-(1H-imidazol-1-yl)benzoyl]-3-methylpiperidine](/img/structure/B5526324.png)
3-(1,3-benzodioxol-5-ylmethyl)-1-[4-(1H-imidazol-1-yl)benzoyl]-3-methylpiperidine
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Description
3-(1,3-benzodioxol-5-ylmethyl)-1-[4-(1H-imidazol-1-yl)benzoyl]-3-methylpiperidine is a useful research compound. Its molecular formula is C24H25N3O3 and its molecular weight is 403.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 403.18959167 g/mol and the complexity rating of the compound is 609. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Regiospecific Acylation Reactions
The compound displays dual reactivity, with regiospecific acylation occurring under specific conditions. This characteristic can be applied in the field of organic chemistry for the development of various organic compounds and intermediates (Hlasta, 1990).
Environmentally Friendly Catalysis
The compound's related derivatives have been used in catalysis, particularly in environmentally benign oxidation systems. This has applications in green chemistry, focusing on sustainable and less environmentally damaging chemical processes (Xiao‐Qiang Li & Chi Zhang, 2009).
Formation of Coordination Polymers
This chemical can be used in the synthesis of coordination polymers, which have potential applications in material science. These materials are of interest for their unique structural properties and potential applications in catalysis, gas storage, and separation (Qihua Zhao et al., 2002).
Antioxidant Properties
Compounds structurally similar to the given chemical have been studied for their antioxidant properties, which is crucial in pharmaceutical and food industries. These studies contribute to the development of new antioxidants (E. Akbas et al., 2018).
Antimicrobial Activity
Derivatives of this compound have been synthesized and shown to exhibit antimicrobial activity. This is significant for the development of new antibiotics and antimicrobial agents, addressing the growing issue of antibiotic resistance (A. Nasser et al., 2010).
Synthesis of Imidazolidines
The compound's framework is used in the synthesis of imidazolidines, which are important in medicinal chemistry for their biological activities. This has implications for drug discovery and development (J. Lown et al., 1969).
properties
IUPAC Name |
[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]-(4-imidazol-1-ylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O3/c1-24(14-18-3-8-21-22(13-18)30-17-29-21)9-2-11-26(15-24)23(28)19-4-6-20(7-5-19)27-12-10-25-16-27/h3-8,10,12-13,16H,2,9,11,14-15,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMIRFXWWQONKRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN(C1)C(=O)C2=CC=C(C=C2)N3C=CN=C3)CC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.